N-[2-(4-benzoyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: N-[2-(4-benzoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H21N3O2/c1-15(23)20-17-9-5-6-10-18(17)21-11-13-22(14-12-21)19(24)16-7-3-2-4-8-16/h2-10H,11-14H2,1H3,(H,20,23)
• InChI Key: KCPUBTGWMRZYJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

N-[2-(4-benzoyl-1-piperazinyl)phenyl]acetamide, commonly known as BPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound is a derivative of piperazine and has been shown to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

BPA has been extensively studied for its potential applications in medicine and pharmacology. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, BPA has been investigated for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Mechanism of Action

The exact mechanism of action of BPA is not fully understood. However, it has been suggested that it may act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action may contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
BPA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. Additionally, BPA has been shown to modulate the activity of various neurotransmitter systems, including the glutamate and GABA systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPA in lab experiments is its relatively low toxicity and high solubility in water. Additionally, BPA is readily available and relatively inexpensive. However, one of the main limitations of using BPA in lab experiments is its limited stability under certain conditions, which may affect the reproducibility of results.

Future Directions

There are several potential future directions for BPA research. One area of interest is the development of new BPA analogs with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of BPA and its potential use in the treatment of various neurological disorders. Furthermore, the potential use of BPA as a tool for studying the role of neurotransmitter systems in the brain warrants further investigation.

Synthesis Methods

The synthesis of BPA involves the reaction between 4-benzoyl-1-piperazinecarboxylic acid and 2-aminophenylacetic acid. This reaction is typically carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is a white crystalline powder that can be purified through recrystallization.